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Introduction
ROS-ERS Inducer 2 is a potent small molecule designed to simultaneously induce Reactive

Oxygen Species (ROS) production and Endoplasmic Reticulum Stress (ERS) in vitro. This

dual-action makes it a valuable tool for studying the intricate interplay between oxidative stress

and the unfolded protein response (UPR), which are implicated in numerous physiological and

pathological processes, including cancer, neurodegenerative diseases, and metabolic

disorders. These application notes provide a comprehensive guide for utilizing ROS-ERS
Inducer 2 in cell culture, including detailed protocols for treatment and subsequent analysis.

While specific data for a compound explicitly named "ROS-ERS inducer 2" is not widely

available, this document outlines general principles and protocols for compounds that induce

both ROS and ERS. One known compound, ROS inducer 2 (Compound I16), has been

identified as a ROS inducer with an in vitro EC50 of 3.43 μg/mL, primarily explored for its

bactericidal properties in plant pathology[1]. Another distinct compound, ROS-ERS inducer 1, a

Pt(II)-N-heterocyclic carbene complex, has been shown to induce both ERS and ROS, leading
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to immunogenic cell death in cancer cells[2][3]. The following protocols are based on the

general methodologies for studying such dual-inducers.

Mechanism of Action
ROS-ERS Inducer 2 is hypothesized to disrupt cellular homeostasis through a two-pronged

mechanism. Firstly, it elevates intracellular ROS levels, likely by interfering with mitochondrial

electron transport chain or NADPH oxidases. The resulting oxidative stress can damage

cellular components like lipids, proteins, and DNA[4][5]. Secondly, it induces ERS by causing

an accumulation of unfolded or misfolded proteins in the endoplasmic reticulum lumen. This

triggers the Unfolded Protein Response (UPR), a complex signaling network aimed at restoring

ER homeostasis but can lead to apoptosis if the stress is prolonged or severe. The interplay

between ROS and ERS is critical, as ROS can exacerbate protein misfolding, and ERS can, in

turn, lead to further ROS production, creating a cytotoxic feedback loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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